Cas no 893749-60-5 (Methyl 5-(aminomethyl)-1,2-oxazole-3-carboxylate)

• Product Name: Methyl 5-(aminomethyl)-1,2-oxazole-3-carboxylate
• CAS No: 893749-60-5
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• MDL: MFCD06804390
• CID: 5611421
• PubChem ID: 55218404
• Update Time: 2025-06-23

Methyl 5-(aminomethyl)-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl5-(aminomethyl)-1,2-oxazole-3-carboxylate
• methyl 5-(aminomethyl)-1,2-oxazole-3-carboxylate
• AKOS006237160
• Methyl 5-(aminomethyl)isoxazole-3-carboxylate
• EN300-842280
• 893749-60-5
• Methyl 5-(aminomethyl)-1,2-oxazole-3-carboxylate

• MDL： MFCD06804390
• Inchi： 1S/C6H8N2O3/c1-10-6(9)5-2-4(3-7)11-8-5/h2H,3,7H2,1H3
• InChI Key： WYHRMWNCHBITDZ-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)OC)=N1)CN

Computed Properties

• Exact Mass: 156.05349212g/mol
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Methyl 5-(aminomethyl)-1,2-oxazole-3-carboxylate

Methyl 5-(aminomethyl)-1,2-oxazole-3-carboxylate: A Comprehensive Overview

Methyl 5-(aminomethyl)-1,2-oxazole-3-carboxylate, with the CAS No. 893749-60-5, is a versatile compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is a derivative of the 1,2-oxazole ring system, which is known for its unique electronic properties and wide-ranging applications in drug design. The structure of Methyl 5-(aminomethyl)-1,2-oxazole-3-carboxylate consists of a substituted oxazole ring with an amino group attached to a methyl substituent at the 5-position and a carboxylic acid methyl ester at the 3-position.

The synthesis of Methyl 5-(aminomethyl)-1,2-oxazole-3-carboxylate typically involves multi-step organic reactions. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high product quality. This approach not only streamlines the production process but also aligns with the growing demand for sustainable chemical manufacturing practices.

One of the most promising applications of Methyl 5-(aminomethyl)-1,2-oxazole-3-carboxylate lies in its role as an intermediate in drug discovery. The compound's structure allows for functional group diversity, making it an ideal candidate for exploring novel bioactive molecules. Recent research has highlighted its potential in developing inhibitors for key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. By leveraging computational chemistry tools like molecular docking and dynamics simulations, scientists have identified specific binding motifs that could guide future drug design efforts.

In addition to its pharmaceutical applications, Methyl 5-(aminomethyl)-1,2-oxazole-3-carboxylate has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensor development. For example, researchers have demonstrated that this compound can act as a selective sensor for heavy metal ions such as lead and mercury in aqueous environments. These findings underscore its potential in environmental monitoring and remediation technologies.

Recent advancements in analytical techniques have also contributed to a deeper understanding of Methyl 5-(aminomethyl)-1,2-oxazole-3-carboxylate's properties. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structural integrity and purity. Furthermore, thermogravimetric analysis (TGA) has provided insights into its thermal stability, which is crucial for applications involving high-temperature processes.

Looking ahead, the continued exploration of Methyl 5-(aminomethyl)-1,2-oxazole-3-carboxylate's properties is expected to unlock new opportunities across various scientific domains. Its role as a building block in organic synthesis positions it as a valuable tool for researchers aiming to develop innovative solutions in medicine, materials science, and beyond.